Cas no 850923-41-0 (N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide)

• Product Name: N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide
• CAS No: 850923-41-0
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 6399959
• PubChem ID: 3339494
• Update Time: 2025-10-05

N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide
• N-[3-(1-methylbenzimidazol-2-yl)propyl]butanamide
• AKOS001181749
• Z57841759
• N-[3-(1-methyl-1H-1,3-benzodiazol-2-yl)propyl]butanamide
• CHEMBL1410422
• HMS2243C21
• F0585-1203
• N-(3-(1-methyl-1H-benzo[d]imidazol-2-yl)propyl)butyramide
• SMR000017766
• EU-0022687
• MLS000101398
• 850923-41-0
• Butanamide, N-[3-(1-methyl-1H-benzimidazol-2-yl)propyl]-

• Inchi： 1S/C15H21N3O/c1-3-7-15(19)16-11-6-10-14-17-12-8-4-5-9-13(12)18(14)2/h4-5,8-9H,3,6-7,10-11H2,1-2H3,(H,16,19)
• InChI Key： VQUITUGMSIQIMF-UHFFFAOYSA-N
• SMILES： C(NCCCC1N(C)C2=CC=CC=C2N=1)(=O)CCC

Computed Properties

• Exact Mass: 259.168462302g/mol
• Monoisotopic Mass: 259.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 506.8±33.0 °C(Predicted)
• pka: 16.33±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide

Professional Introduction to N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide (CAS No. 850923-41-0)

N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide, identified by its CAS number 850923-41-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural uniqueness of N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide lies in its incorporation of a benzodiazole moiety, which is known for its role in modulating central nervous system functions. This feature positions the compound as a candidate for further exploration in the development of novel drugs targeting neurological and psychiatric disorders.

The benzodiazole scaffold is a well-documented pharmacophore in medicinal chemistry, with derivatives exhibiting an array of pharmacological effects, including anxiolytic, sedative, and muscle relaxant properties. The specific modification in N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide, namely the propylbutanamide side chain, contributes to its distinct chemical profile and may enhance its interaction with biological targets. This structural feature is particularly intriguing for researchers seeking to develop compounds with improved efficacy and reduced side effects compared to existing benzodiazole-based therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of such compounds. Studies utilizing these techniques have suggested that N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide may possess potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases. The benzodiazole ring's ability to interact with specific binding sites on these enzymes could lead to the development of treatments that slow down or halt the progression of conditions like Alzheimer's and Parkinson's disease. This hypothesis is supported by preliminary in vitro studies that indicate favorable binding affinities and selectivity profiles.

In addition to its potential applications in neurology, N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide has also been explored for its possible role in addressing metabolic disorders. Emerging research suggests that compounds with similar structural motifs may influence lipid metabolism by interacting with nuclear receptors involved in fat storage and energy expenditure. The presence of the amide group in the molecule could facilitate its interaction with these receptors, potentially leading to therapeutic benefits in managing obesity and related metabolic syndromes. These findings underscore the compound's versatility and highlight its significance as a lead structure for further medicinal chemistry investigations.

The synthesis of N-3-(1-methyl-1H-1,3-benzodiazol-2-yl)propylbutanamide presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such complex molecules. Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to obtain high-purity samples suitable for biological testing. These advancements not only facilitate the study of N-3-(1-methyl-1H-1,3-benzodiazol-2-ypropylbutanamide but also contribute to the broader field of drug discovery by providing valuable insights into synthetic strategies for structurally similar compounds.

Ongoing clinical trials are evaluating the safety and efficacy of various benzodiazole derivatives in treating neurological disorders. While these trials primarily focus on established compounds, they provide a valuable framework for assessing the potential benefits of novel derivatives like N-(3-(methyl(5H-dibenzo[b,e][1,4]diazepin)-5-il)propyl)-butanamid. The results from these trials will be crucial in determining whether further development efforts are warranted and will help guide future research directions. The integration of data from computational modeling, preclinical studies, and clinical trials is essential for making informed decisions about the therapeutic potential of this compound.

The future prospects for N(3((methyl(5H-dibenzo[b,e][l4]diazepin)-5-il)propil)-butanamid are promising given its unique structural features and demonstrated biological activity. Continued research into its mechanisms of action will be key to unlocking its full therapeutic potential. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be necessary to advance this compound through the stages of preclinical development and into clinical testing. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that precisely target these pathways.

In conclusion, N(3((methyl(5H-dibenzo[b,e][l4]diazepin)-5-il)propil)-butanamid (CAS No. 85092341_0) represents a significant advancement in pharmaceutical research with potential applications across multiple therapeutic areas. Its unique structural composition and demonstrated biological activity position it as a valuable candidate for further investigation. As research progresses and new methodologies are developed, we can expect further insights into its therapeutic potential and how it may contribute to improving human health.